molecular formula C16H16BrN3O3S B2764077 5-bromo-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)nicotinamide CAS No. 1325698-06-3

5-bromo-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)nicotinamide

Cat. No. B2764077
CAS RN: 1325698-06-3
M. Wt: 410.29
InChI Key: QTBFPMINPQCAMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)nicotinamide, also known as BRD0705, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Medicinal Applications

Research in the field of medicinal chemistry often focuses on the synthesis and application of novel compounds for therapeutic purposes. For example, the synthesis and antiprotozoal activity of various compounds, including those related to nicotinamide, have been explored. These studies aim to discover new treatments for diseases caused by protozoa, such as Trypanosoma and Plasmodium species, by synthesizing and testing the efficacy of new compounds (Ismail et al., 2003).

Herbicidal and Antimicrobial Activity

Compounds derived from nicotinic acid have also been investigated for their herbicidal and antimicrobial activities. These studies aim to develop new, more effective, and environmentally friendly herbicides and antibiotics. For instance, some N-(arylmethoxy)-2-chloronicotinamides exhibited excellent herbicidal activity against specific plant species, highlighting the potential of nicotinamide derivatives in agricultural applications (Yu et al., 2021).

Biological Activity and Therapeutic Potential

Research into the biological activity of nicotinamide derivatives encompasses a wide range of potential therapeutic applications. This includes the study of compounds for their binding affinity to receptors, such as 5-HT3 and dopamine D2 receptors, which can be crucial in developing treatments for neurological disorders (Hirokawa et al., 1998). Furthermore, the inhibition of enzymes like Nicotinamide N-methyltransferase (NNMT) by nicotinamide analogues has been explored for treating metabolic disorders, including diabetes (Sabnis, 2021).

Material Science and Corrosion Inhibition

Nicotinamide derivatives are also studied in material science, particularly in corrosion inhibition. For instance, certain nicotinamide derivatives have shown effectiveness in preventing corrosion in metals, which is valuable for extending the lifespan of metal components in various industrial applications (Chakravarthy et al., 2014).

properties

IUPAC Name

5-bromo-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16BrN3O3S/c1-11-3-4-14(20-5-2-6-24(20,22)23)8-15(11)19-16(21)12-7-13(17)10-18-9-12/h3-4,7-10H,2,5-6H2,1H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QTBFPMINPQCAMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C3=CC(=CN=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16BrN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

410.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-bromo-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.